Cas no 101392-31-8 (3-Pyridinecarboxamide, N-acetyl-1,2-dihydro-2-oxo-)

• Product Name: 3-Pyridinecarboxamide, N-acetyl-1,2-dihydro-2-oxo-
• CAS No: 101392-31-8
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 1131728
• PubChem ID: 13466162
• Update Time: 2025-04-20

3-Pyridinecarboxamide, N-acetyl-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-acetyl-1,2-dihydro-2-oxo-
• N-acetyl-2-oxo-1H-pyridine-3-carboxamide
• 101392-31-8
• DTXSID40541548
• N-Acetyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C8H8N2O3/c1-5(11)10-8(13)6-3-2-4-9-7(6)12/h2-4H,1H3,(H,9,12)(H,10,11,13)
• InChI Key： KSQOBAULIYDSMW-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(C)=O)=O)=CC=CN1

Computed Properties

• Exact Mass: 331.10835
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.27
• LogP: 0.90380